ethyl 2-(furan-2-amido)-6-(propan-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-(furan-2-carbonylamino)-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C18H22N2O4S.ClH/c1-4-23-18(22)15-12-7-8-20(11(2)3)10-14(12)25-17(15)19-16(21)13-6-5-9-24-13;/h5-6,9,11H,4,7-8,10H2,1-3H3,(H,19,21);1H
• InChI Key: VWRFVXHQPUDJCG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(C)C)NC(=O)C3=CC=CO3.Cl
• Molecular Formula: C18H23ClN2O4S
• Molecular Weight: 398.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including an ethyl group, a furan ring, an amide group, a propyl group, and a thieno[2,3-c]pyridine ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and thieno[2,3-c]pyridine rings are aromatic and would contribute to the compound’s stability and reactivity. The amide group could participate in hydrogen bonding, affecting the compound’s solubility and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the aromatic rings and the various functional groups. The furan ring is known to be reactive, particularly at the 2-position, due to the electron-donating effects of the oxygen atom. The amide group could also be reactive, particularly in reactions involving nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the aromatic rings could affect its solubility in various solvents. The compound’s melting point, boiling point, and other physical properties would depend on factors like its molecular weight and the strength of intermolecular forces.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk. This includes wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

The potential applications and future directions for this compound would likely depend on its physical and chemical properties, as well as its reactivity. Compounds with similar structures are often studied for their potential uses in fields like medicinal chemistry, materials science, and chemical synthesis.

Mechanism of Action

Target of Action

Structurally diverse pyridinium salts, which are part of this compound, are known to be involved in a wide range of biological activities .

Pharmacokinetics

It’s known that carbonyl reduction is a significant step in the metabolism of a variety of carbonyl compounds .

Result of Action

It’s known that 1-furan-2-yl-3-pyridin-2-yl-propenone, a compound with a similar structure, has anti-inflammatory activity as it inhibits the production of nitric oxide and tumor necrosis factor-β .

Action Environment

It’s worth noting that the stability of similar compounds can be influenced by factors such as air and moisture .